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Compound Focus: Rosabulin

CAS No.: 501948-05-6

Cat. No.: S548484

Rosabulin Compound Overview

Rosabulin (also known as STA 5312) is a potent, orally active small molecule identified as a microtubule
inhibitor. It suppresses microtubule assembly, leading to cell cycle arrest and demonstrating broad-spectrum

antitumor activity [1] [2] [3].

Property Specification

CAS Number 501948-05-6 [1] [2] [3]

Molecular Formula C22H16N402S [1] [2] [3]

Molecular Weight 400.45 g/mol [1] [2]

Purity >98% [1]

Related Natural Product Millepachine (structural derivative) [4]

Mechanism of Action

Rosabulin acts as a vascular disrupting agent and binds to tubulin at the colchicine site, inhibiting

microtubule polymerization. This disruption causes several downstream effects [1] [4]:
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e Cell Cycle Arrest: At the G2/M phase [4].

¢ Induction of Apoptosis: Through ROS accumulation and collapse of the mitochondrial membrane
potential (MMP) [4].

¢ Overcoming Resistance: It remains active against various cancer cell lines that express P-
glycoprotein (Pgp) and exhibit a multi-drug resistant (MDR) phenotype, including lines resistant to
Taxol, Vincristine, and Adriamycin [3].

The following diagram illustrates this mechanism and its consequences:

Rosabulin (STA-5312)

l
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Diagram 1: Proposed antitumor mechanism of action of Rosabulin.

Experimental Protocols

Here are the practical details for working with Rosabulin in a laboratory setting.

Solubility and Stock Solution Preparation

Rosabulin has low water solubility and is typically dissolved in DMSO for in vitro studies [1] [2].

Solvent Solubility Note

DMSO ~50 mg/mL (~124.86 mM) [1] Suitable for stock solutions.

Stock Solution Preparation (Example: 10 mM in DMSO)

e Calculate Mass: To make 1 mL of 10 mM solution, you need 1 mL x 10 mM x 0.40045 mg/mmol =
4.0 mg of Rosabulin.

e Weigh: Accurately weigh 4.0 mg of Rosabulin.

¢ Dissolve: Transfer the compound to a volumetric vial and add DMSO to a final volume of 1 mL.

¢ Mix and Store: Mix thoroughly until dissolved. Aliquot and store at -20°C or -80°C to avoid repeated
freeze-thaw cycles [1] [2].

In Vivo Dosing Formulations

The table below lists common formulations for animal studies, based on information from supplier protocols

[1].
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Formulation

Administration

Composition (Volume Ratio) Note
ID Route
Inj-1 DMSO : Tween 80 : Saline =10: IP/IV/IIM/SC Common injectable
5:85
Inj-3 DMSO : Corn oil =10 : 90 IP/IVIIM/SC For oil-based delivery
Oral-1 Suspend in 0.5% CMC-Na Oral Gavage Standard aqueous
suspension

Example Preparation (Oral-1, 2.5 mg/mL):

e Prepare 0.5% CMC-Na by dissolving 0.5 g of carboxymethylcellulose sodium in 100 mL of purified

water.

e Add 250 mg of Rosabulin to 100 mL of the 0.5% CMC-Na solution.
¢ Mix thoroughly to create a uniform suspension (2.5 mg/mL) before administration [1].

Troubleshooting Common Issues

While specific experimental errors are not detailed in the available literature, here are logical inferences

based on the compound's properties.

Problem Possible Cause

Suggested Solution

Low potency or no Pregenerated stock

effect solution degradation.
Compound Solubility limit exceeded
precipitation or rapid dilution.

High cytotoxicity in  Dose is too high.
normal cells

Prepare fresh stock solutions, aliquot, and adhere to
recommended storage conditions.

Ensure final DMSO concentration in cell culture is
<0.1-0.5%. For in vivo, use freshly prepared
formulations.

Consult literature; one study reported high selectivity
for cancer cells with IC50 in normal cells ~30-50x
higher [4].
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Key Insights for Experimental Design

¢ Broad Anti-proliferative Activity: Rosabulin's ICso values reach the nanomolar range against a
wide spectrum of cancer cell lines, including leukemia, lymphoma, breast, colon, and uterine cancers
[1] [4].

¢ Critical Structural Feature: Research indicates that introducing an N-methyl group on the indole
ring and using indole-5-carbaldehyde during synthesis can significantly enhance antiproliferative
activity [4]. Ensuring the structural authenticity of your compound is crucial.

The chemical structure and key features of Resabulin are summarized below:

2) - Potent, orally ©CASH: 501948056+ Molecular Weight: 400.45 gimol  + Formula: CazHieNaO2S  + Key Moieties: - Indolizinyl group (blue) - Thiazolyl group. (green) - C=N (nitile) group (red)  + SAR Insight: N-methylation of indole ring improves acdivity ~ Indolizinyl Thiazolyl Nitrile (©=N)

Click to download full resolution via product page

Diagram 2: Key chemical and structural information for Rosabulin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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